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Compound of Interest

Compound Name: 1,4-Thioxane-1,1-dioxide

Cat. No.: B086658

This document provides essential safety and logistical information for the proper disposal of
1,4-Thioxane-1,1-dioxide, intended for researchers, scientists, and drug development
professionals. The following procedures are designed to ensure the safe handling and disposal
of this chemical in a laboratory setting.

Safety and Hazard Information

1,4-Thioxane-1,1-dioxide is a chemical that requires careful handling. It is known to cause
skin irritation and serious eye irritation.[1][2] Appropriate personal protective equipment (PPE)
should be worn at all times when handling this substance.

Recommended Personal Protective Equipment (PPE):

e Gloves: Chemical-resistant gloves.

o Eye Protection: Safety glasses or goggles.

o Skin and Body Protection: A lab coat or other protective clothing.

o Respiratory Protection: In case of fire or insufficient ventilation, a self-contained breathing
apparatus may be necessary.[1][3]

Quantitative Data
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Property Value

Molecular Formula C4HB803S

Molecular Weight 136.17 g/mol

Melting Point 32°C (lit)[1]

Boiling Point 72°C / 12mmHg (lit.)[1]
Flash Point 159.2°C[2]

Step-by-Step Disposal Procedure

Proper disposal of 1,4-Thioxane-1,1-dioxide is crucial to prevent environmental contamination
and ensure laboratory safety.

Step 1: Waste Identification and Segregation

« |dentify 1,4-Thioxane-1,1-dioxide waste and keep it separate from other chemical waste
streams to avoid unwanted reactions.

» Do not mix it with other waste. Leave the chemical in its original or a suitable, labeled
container.[4]

Step 2: Containerization
o Ensure the waste is stored in a suitable and closed container to await disposal.[1]

e The container must be clearly labeled as "Hazardous Waste" and include the chemical name
"1,4-Thioxane-1,1-dioxide".

Step 3: Storage
o Store the waste container in a cool, dry, and well-ventilated area.[2][3]
o The storage area should be away from incompatible materials and sources of ignition.[5]

Step 4: Engage a Licensed Waste Disposal Service
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e The primary and recommended method of disposal is to engage a licensed chemical
destruction plant.[1] These services are equipped to handle and dispose of hazardous
chemical waste in accordance with regulations.

o Controlled incineration with flue gas scrubbing is a suitable disposal method.[1]
 Crucially, do not discharge 1,4-Thioxane-1,1-dioxide into sewer systems or drains.[1]
Step 5: Spill Management

 In the event of a spill, prevent the chemical from entering drains.[1]

o Collect the spilled material using appropriate absorbent materials and place it in a suitable,
closed container for disposal.[1]

o Use spark-proof tools and explosion-proof equipment during cleanup.[1]
Step 6: Empty Container Disposal

o Empty containers can be triple-rinsed (or the equivalent) and then offered for recycling or
reconditioning.[1]

 Alternatively, the packaging can be punctured to render it unusable for other purposes and
then disposed of in a sanitary landfill.[1]

o For combustible packaging materials, controlled incineration with flue gas scrubbing is also
an option.[1]

Regulatory Compliance: Chemical waste generators are responsible for determining if a
discarded chemical is classified as hazardous waste and must consult local, regional, and
national hazardous waste regulations to ensure complete and accurate classification.[5] In the
United States, the Environmental Protection Agency (EPA) regulates hazardous waste under
the Resource Conservation and Recovery Act (RCRA).[6][7] State and local regulations may
also apply and can be more stringent.[6][8]

Disposal Workflow
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Caption: Logical workflow for the proper disposal of 1,4-Thioxane-1,1-dioxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b086658#1-4-thioxane-1-1-dioxide-proper-disposal-

procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

Tech Support


https://www.echemi.com/produce/pr231129104782-1-4-thioxane-1-1-dioxide.html
https://wap.guidechem.com/encyclopedia/1-4-thioxane-1-1-dioxide-dic2019.html
https://www.sigmaaldrich.com/JP/en/sds/sial/296309?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC157840250&productDescription=1%2C4-THIOXANE%2C+98%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://m.youtube.com/watch?v=5N0vbP4F5ZY
https://www.youtube.com/watch?v=SfXNM386wfQ
https://dtsc.ca.gov/defining-hazardous-waste/
https://www.benchchem.com/product/b086658#1-4-thioxane-1-1-dioxide-proper-disposal-procedures
https://www.benchchem.com/product/b086658#1-4-thioxane-1-1-dioxide-proper-disposal-procedures
https://www.benchchem.com/product/b086658#1-4-thioxane-1-1-dioxide-proper-disposal-procedures
https://www.benchchem.com/product/b086658#1-4-thioxane-1-1-dioxide-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b086658?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

